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Compound of Interest

Compound Name: 2-(Methylthio)benzaldehyde

Cat. No.: B1584264

2-(Methylthio)benzaldehyde, also known as 2-methylsulfanylbenzaldehyde, is an aromatic
organic compound containing both an aldehyde and a thioether functional group.[1][2] This dual
functionality dictates its reactivity and, consequently, the necessary handling precautions. The
aldehyde group is susceptible to oxidation, while the sulfur atom in the thioether can be
targeted by various reagents. Understanding its physical properties is the first step in
establishing safe laboratory practices.

Table 1: Physicochemical Data for 2-(Methylthio)benzaldehyde

Property Value Source(s)
CAS Number 7022-45-9 [3]
Molecular Formula CsHsOS [1]14]
Molecular Weight 152.21 g/mol [3]
Appearance Clear, I-igh-t orange to yellow to o

green liquid
Boiling Point 141-143 °C at 13 mmHg [2]
Density 1.18 g/mL at 25 °C [2]
Refractive Index (n2°/D) 1.633 [2]
Flash Point 110 °C (230 °F) - closed cup
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| Storage Temperature | 2-8°C, under nitrogen |[1] |

Section 2: GHS Hazard Identification and
Toxicological Summary

2-(Methylthio)benzaldehyde is classified under the Globally Harmonized System (GHS) as a
hazardous substance.[1] The primary risks are associated with ingestion and irritation to the
skin, eyes, and respiratory tract.

Table 2: GHS Classification and Hazard Statements

. GHS . Hazard
Classification . Signal Word Source(s)
Pictogram Statement

Acute Toxicity, GHSO07
H302: Harmful

Oral (Category (Exclamation Warning . [1]1[5]
if swallowed.
4) Mark)
o GHSO07
Skin Irritation ) ) H315: Causes
(Exclamation Warning o [1][6]
(Category 2) skin irritation.
Mark)
o GHSO07 H319: Causes
Eye Irritation ) ) )
(Exclamation Warning serious eye [1][6]
(Category 2A) S
Mark) irritation.

| STOT - Single Exposure (Category 3) | GHS07 (Exclamation Mark) | Warning | H335: May
cause respiratory irritation. |[1][6] |

Toxicological Rationale: The irritant properties are typical for aromatic aldehydes. The aldehyde
functional group can react with biological nucleophiles, such as amino acid residues in proteins
on the skin and mucous membranes, leading to an inflammatory response. While specific LD50
data for this compound is not readily available, the H302 classification indicates significant

toxicity upon ingestion.[5]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
robust PPE, is mandatory.

Engineering Controls

e Chemical Fume Hood: All handling of 2-(Methylthio)benzaldehyde, including weighing,
dispensing, and reaction setup, must be performed inside a certified chemical fume hood to
prevent inhalation of vapors.[6][7]

» Ventilation: The laboratory must be well-ventilated to keep airborne concentrations low.[8]

o Safety Stations: A fully equipped eyewash station and safety shower must be readily
accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

NIOSH-approved Respirator
[] (if risk of aerosolization or spill)

Minimum
Requirement Required PPE for Handling 2-(Methylthio)benzaldehyde
[ Splash-proof Goggles Nitrle or Neoprene Gloves i Full-length Pants Proceed
| or Face shieid (Check manufacturer's breakthrough time) Flame-Resistant Lab Coat & Closed-toe Shoes > Safely

2‘9"'”'5“ Additional Respiratory Protection e
ccccccc 0
i
! H

Click to download full resolution via product page

Caption: Required PPE for handling 2-(Methylthio)benzaldehyde.
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Section 4: Standard Operating Procedures for Safe
Handling

Adherence to standardized protocols is essential for minimizing risk.

Protocol for Weighing and Dispensing
o Preparation: Don all required PPE as outlined in Section 3.2. Ensure the chemical fume

hood sash is at the appropriate working height.

 Inert Environment: Since the compound is stored under nitrogen to prevent oxidation of the
aldehyde group, prepare to handle it under an inert atmosphere for sensitive applications.[5]

» Dispensing: Place a tared, sealed receiving flask on an analytical balance inside the fume
hood. Unseal the primary container of 2-(Methylthio)benzaldehyde. Using a clean glass
pipette or syringe, transfer the desired volume/mass of the liquid into the receiving flask.

e Sealing: Immediately reseal the primary container, ensuring the cap is tight.[8] If the material
was stored under nitrogen, briefly flush the headspace with nitrogen gas before final sealing.

o Cleanup: Wipe down any external surfaces of the containers and the balance with a solvent-
dampened cloth (e.g., isopropanol), and dispose of the cloth as hazardous waste.

e Transport: Transport the sealed receiving flask to the reaction station in a secondary
containment vessel.

Protocol for Storage and Incompatibility

Proper storage is crucial for maintaining chemical integrity and preventing hazardous reactions.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area,
away from direct sunlight.[7] The recommended storage temperature is between 2-8°C.[1]

 Inert Atmosphere: Long-term storage should be under a nitrogen atmosphere to prevent air
oxidation, which can convert the aldehyde to the corresponding carboxylic acid.[5]

e Incompatible Materials: Keep segregated from strong oxidizing agents (e.g., peroxides,
nitrates, perchlorates), as they can react exothermically with the thioether and aldehyde
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moieties.[6]
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Caption: Safe storage conditions and incompatibilities.

Section 5: Emergency Procedures

Rapid and correct response to spills, leaks, or personnel exposure is critical.

First Aid Measures

« If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for
breathing. If respiratory irritation persists or if you feel unwell, call a POISON CENTER or
doctor.[8]

« If on Skin: Immediately wash with plenty of soap and water.[8] Remove contaminated
clothing and wash it before reuse.[6] If skin irritation occurs, seek medical advice.[8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor immediately if you feel
unwell.[5][7] Do not induce vomiting.

Spill and Leak Response
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Caption: Step-by-step spill response workflow.
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Section 6: Disposal Considerations

All waste containing 2-(Methylthio)benzaldehyde must be treated as hazardous.

e Product Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[7] Do not discharge into
sewer systems or contaminate waterways.[7][8]

o Contaminated Packaging: Containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and treated as hazardous waste. Puncture the container to prevent
reuse.[7] All disposal activities must comply with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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